Cas no 30904-99-5 (1-(4-chlorophenyl)-3-ethylthiourea)

1-(4-chlorophenyl)-3-ethylthiourea structure
30904-99-5 structure
Product name:1-(4-chlorophenyl)-3-ethylthiourea
CAS No:30904-99-5
MF:C9H11CLN2S
MW:214.71504
CID:322613
PubChem ID:805806

1-(4-chlorophenyl)-3-ethylthiourea Chemical and Physical Properties

Names and Identifiers

    • Thiourea,N-(4-chlorophenyl)-N'-ethyl-
    • AC1LFNBT
    • Ambcb6688978
    • CHEMBL444293
    • HMS2550I18
    • N-(4-chlorophenyl)-N'-ethylthiourea
    • N-Aethyl-N'-(4-chlor-phenyl)-thioharnstoff
    • N-ethyl-N'-(4-chloro-phenyl)-thiourea
    • NSC176347
    • 1-(4-chlorophenyl)-3-ethylthiourea
    • SMR000270202
    • 30904-99-5
    • SR-01000241260
    • F3035-2437
    • DTXSID30355555
    • SR-01000241260-1
    • MLS000662763
    • AKOS003444514
    • SCHEMBL8979285
    • NSC-176347
    • Inchi: InChI=1S/C9H11ClN2S/c1-2-11-9(13)12-8-5-3-7(10)4-6-8/h3-6H,2H2,1H3,(H2,11,12,13)
    • InChI Key: HNDPPFMCVAHWCO-UHFFFAOYSA-N
    • SMILES: CCNC(NC1=CC=C(Cl)C=C1)=S

Computed Properties

  • Exact Mass: 214.03333
  • Monoisotopic Mass: 214.0331472g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 56.2Ų

Experimental Properties

  • PSA: 24.06

1-(4-chlorophenyl)-3-ethylthiourea Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3035-2437-1g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5 95%+
1g
$284.0 2023-09-06
TRC
C129806-1g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5
1g
$ 365.00 2022-06-06
TRC
C129806-100mg
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5
100mg
$ 70.00 2022-06-06
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652757-2.5g
1-(4-Chlorophenyl)-3-ethylthiourea
30904-99-5 98%
2.5g
¥11767.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652757-500mg
1-(4-Chlorophenyl)-3-ethylthiourea
30904-99-5 98%
500mg
¥5607.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652757-1g
1-(4-Chlorophenyl)-3-ethylthiourea
30904-99-5 98%
1g
¥8407.00 2024-08-02
Life Chemicals
F3035-2437-10g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5 95%+
10g
$1193.0 2023-09-06
Life Chemicals
F3035-2437-0.25g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5 95%+
0.25g
$255.0 2023-09-06
Life Chemicals
F3035-2437-0.5g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5 95%+
0.5g
$269.0 2023-09-06
Life Chemicals
F3035-2437-5g
1-(4-chlorophenyl)-3-ethylthiourea
30904-99-5 95%+
5g
$852.0 2023-09-06

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